Cas no 62796-30-9 (Carbamodithioic acid, dioctyl-)

Carbamodithioic acid, dioctyl- structure
62796-30-9 structure
Product Name:Carbamodithioic acid, dioctyl-
CAS No:62796-30-9
MF:C17H35NS2
MW:317.596502542496
CID:431066
PubChem ID:162488
Update Time:2025-04-19

Carbamodithioic acid, dioctyl- Chemical and Physical Properties

Names and Identifiers

    • Carbamodithioic acid, dioctyl-
    • dioctylcarbamodithioic acid
    • 62796-30-9
    • DTXSID50276516
    • Dioctyldithiocarbamic acid
    • dioctylcarbamodithioicacid
    • SCHEMBL2496734
    • CHEMBL4302408
    • Inchi: 1S/C17H35NS2/c1-3-5-7-9-11-13-15-18(17(19)20)16-14-12-10-8-6-4-2/h3-16H2,1-2H3,(H,19,20)
    • InChI Key: MGJYZNJAQSLHOL-UHFFFAOYSA-N
    • SMILES: SC(N(CCCCCCCC)CCCCCCCC)=S

Computed Properties

  • Exact Mass: 317.22135
  • Monoisotopic Mass: 317.221
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 14
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • PSA: 3.24
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